Cas no 131523-90-5 ((E)-2-Hydroxy Doxepin)

• Product Name: (E)-2-Hydroxy Doxepin
• CAS No: 131523-90-5
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• CID: 1059582
• Update Time: 2025-06-14

(E)-2-Hydroxy Doxepin Chemical and Physical Properties

Names and Identifiers

• (E)-2-Hydroxy Doxepin
• (11E)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepin-2-ol

• Inchi： 1S/C19H21NO2/c1-20(2)11-5-8-17-16-7-4-3-6-14(16)13-22-19-10-9-15(21)12-18(17)19/h3-4,6-10,12,21H,5,11,13H2,1-2H3/b17-8+
• InChI Key： GRQPGTWGEQWMMM-CAOOACKPSA-N
• SMILES： O1C2C=CC(=CC=2/C(=C/CCN(C)C)/C2C=CC=CC=2C1)O

Computed Properties

• Exact Mass: 295.15700

Experimental Properties

• PSA: 32.70000
• LogP: 3.66800

Additional information on (E)-2-Hydroxy Doxepin

Research Brief on (E)-2-Hydroxy Doxepin (CAS: 131523-90-5): Recent Advances and Implications

(E)-2-Hydroxy Doxepin (CAS: 131523-90-5), a metabolite of the tricyclic antidepressant doxepin, has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique pharmacological properties. Recent studies have focused on elucidating its metabolic pathways, receptor interactions, and potential as a biomarker or therapeutic agent. This research brief synthesizes the latest findings to provide a comprehensive overview of its current status in the field.

One of the key areas of investigation has been the role of (E)-2-Hydroxy Doxepin in the metabolism of doxepin. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that this metabolite exhibits significantly different pharmacokinetic properties compared to its parent compound, with a longer half-life and distinct tissue distribution patterns. The study utilized advanced LC-MS/MS techniques to quantify (E)-2-Hydroxy Doxepin levels in plasma samples, revealing important insights into its formation and elimination kinetics.

In terms of pharmacological activity, recent in vitro studies have shown that (E)-2-Hydroxy Doxepin maintains affinity for histamine H1 receptors, though with approximately 30% reduced potency compared to doxepin itself. This finding, reported in a 2024 paper in Biochemical Pharmacology, suggests that the metabolite may contribute to the overall therapeutic effects of doxepin treatment, particularly in its antihistaminic actions. The study employed radioligand binding assays and functional cell-based tests to characterize receptor interactions.

Emerging research has also explored potential novel applications of (E)-2-Hydroxy Doxepin beyond its role as a metabolite. A groundbreaking 2023 study in Nature Chemical Biology identified this compound as a modulator of TRP channels, opening new possibilities for pain management therapies. The research team used cryo-EM to visualize the compound's binding site on TRPV1 channels, providing structural insights that could guide future drug development efforts.

Analytical method development for (E)-2-Hydroxy Doxepin has seen significant progress, with several groups publishing improved detection protocols. A recent Analytical Chemistry article (2024) described a highly sensitive UHPLC-MS/MS method capable of quantifying the metabolite at sub-nanogram levels in complex biological matrices. This advancement is particularly important for clinical studies investigating individual variations in doxepin metabolism.

The potential clinical significance of (E)-2-Hydroxy Doxepin monitoring has been highlighted in several recent pharmacogenomic studies. Research published in Clinical Pharmacology & Therapeutics (2023) demonstrated correlations between CYP2D6 genotypes and metabolite formation rates, suggesting that personalized dosing strategies for doxepin could be optimized by considering (E)-2-Hydroxy Doxepin levels. These findings have important implications for precision medicine approaches in depression treatment.

Looking forward, several research groups have initiated studies exploring the synthesis of (E)-2-Hydroxy Doxepin derivatives with modified pharmacological profiles. Preliminary results presented at the 2024 American Chemical Society meeting showed that certain structural analogs exhibit improved selectivity for specific receptor subtypes, potentially reducing side effects while maintaining therapeutic efficacy. These developments position (E)-2-Hydroxy Doxepin as a promising scaffold for next-generation psychotropic drug design.

In conclusion, recent research on (E)-2-Hydroxy Doxepin (131523-90-5) has significantly advanced our understanding of its pharmacological properties, metabolic significance, and therapeutic potential. The compound's dual role as both a metabolite and a biologically active molecule continues to inspire innovative research directions in chemical biology and drug development. Future studies will likely focus on translating these fundamental discoveries into clinical applications and exploring novel therapeutic indications for this intriguing molecule.